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Compound of Interest

Compound Name: PF-06726304

Cat. No.: B610004 Get Quote

PF-06726304 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of PF-06726304, a

potent and selective EZH2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized powder of PF-06726304?

A: The lyophilized powder should be stored at -20°C in a desiccated environment. Under these

conditions, the chemical is stable for up to 36 months.[1]

Q2: What are the recommended storage conditions for stock solutions of PF-06726304?

A: Stock solutions of PF-06726304 should be stored frozen. For long-term storage, -80°C is

recommended, where it is stable for up to 2 years.[2] For shorter-term storage, -20°C is

suitable for up to 1 year.[2] It is advisable to aliquot the stock solution to avoid multiple freeze-

thaw cycles.[1]

Q3: How long is a PF-06726304 solution stable once prepared?

A: When stored in solution at -20°C, PF-06726304 should be used within 1 month to prevent

loss of potency.[1] For in vivo experiments, it is recommended to prepare the working solution

fresh on the day of use.[2]
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Q4: What are the recommended solvents for dissolving PF-06726304?

A: PF-06726304 is soluble in DMSO (up to 10 mg/mL) and ethanol (up to 20 mg/mL).[1][3] It is

insoluble in water.[1] For consistent results, it is recommended to use fresh, high-quality

DMSO, as moisture-absorbing DMSO can reduce solubility.[3]

Q5: How should I prepare a stock solution?

A: To prepare a stock solution, dissolve the solid PF-06726304 in an appropriate solvent such

as DMSO to the desired concentration. For example, to make a 10 mM stock solution in

DMSO, you would dissolve the appropriate mass of PF-06726304 in the calculated volume of

DMSO.

Q6: Is PF-06726304 sensitive to light?

A: While specific data on the light sensitivity of PF-06726304 is not readily available, it is good

laboratory practice to store all chemical compounds, including stock solutions, protected from

light, especially for long-term storage. This can be achieved by using amber vials or by

wrapping the container in aluminum foil.

Q7: What should I do if I observe precipitation in my stock solution after thawing?

A: If precipitation is observed upon thawing, gently warm the solution and vortex or sonicate

until the precipitate redissolves. Ensure the solution is clear before use. To minimize this issue,

consider preparing smaller aliquots to avoid repeated freeze-thaw cycles.

Stability and Storage Conditions Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b610004?utm_src=pdf-body
https://www.benchchem.com/product/b610004?utm_src=pdf-body
https://www.selleckchem.com/products/pf-06726304.html
https://www.researchgate.net/figure/Phenotypic-effects-of-PF-06726304-acetate-Ezh2i-a-Structural-formula-of-PF-06726304_fig1_339211467
https://www.selleckchem.com/products/pf-06726304.html
https://www.researchgate.net/figure/Phenotypic-effects-of-PF-06726304-acetate-Ezh2i-a-Structural-formula-of-PF-06726304_fig1_339211467
https://www.benchchem.com/product/b610004?utm_src=pdf-body
https://www.benchchem.com/product/b610004?utm_src=pdf-body
https://www.benchchem.com/product/b610004?utm_src=pdf-body
https://www.benchchem.com/product/b610004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration of
Stability

Additional Notes

Lyophilized Powder -20°C 36 months Keep desiccated.[1]

Stock Solution -80°C 2 years
Recommended for

long-term storage.[2]

Stock Solution -20°C 1 year
Suitable for shorter-

term storage.[2]

Solution (General) -20°C 1 month

Use within this period

to prevent loss of

potency.[1]

In Vivo Working

Solution
N/A Same day use

Prepare fresh for each

experiment.[2]

Shipping Room Temperature N/A

For continental US;

may vary elsewhere.

[4]

Experimental Protocols & Workflows
General Workflow for Cell-Based Assays
The following diagram outlines a general workflow for utilizing PF-06726304 in a cell-based

assay, such as assessing its effect on cell proliferation or histone methylation.
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Caption: General experimental workflow for cell-based assays using PF-06726304.
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Troubleshooting Guide
The following logical diagram can help troubleshoot common issues encountered during

experiments with PF-06726304.
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Issue Encountered

No or Low Compound Activity Precipitation in Solution Inconsistent Results

Check Storage Conditions
(Temp, Age of Stock)

Yes

Verify Final Concentration
and Dilution Series

No

Gently Warm and Vortex/Sonicate
Before Use

Yes

Use Fresh, Anhydrous
DMSO for Stock

No

Aliquot Stock to Avoid
Multiple Freeze-Thaw Cycles

Yes

Prepare Fresh Working
Dilutions for Each Experiment

No

Confirm Cell Line
Sensitivity to EZH2i

No

Click to download full resolution via product page

Caption: Troubleshooting guide for experiments with PF-06726304.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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